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Compound of Interest

Compound Name: Ramiprilat-d5

Cat. No.: B562202

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available
Ramiprilat-d5 for research purposes. Ramiprilat-d5, a deuterated stable isotope-labeled
internal standard, is a critical tool for the accurate quantification of Ramiprilat, the active
metabolite of the angiotensin-converting enzyme (ACE) inhibitor Ramipril, in various biological
matrices. This guide details the technical specifications from various suppliers, provides a
comprehensive experimental protocol for its use in liquid chromatography-tandem mass
spectrometry (LC-MS/MS) applications, and illustrates the relevant biological pathways and
experimental workflows.

Commercial Supplier Data

For researchers sourcing Ramiprilat-d5, a variety of suppliers offer this compound with
differing specifications. The following table summarizes the key quantitative data available from
prominent commercial suppliers to facilitate easy comparison.
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Note: Purity and isotopic enrichment are critical parameters for use as an internal standard.

Researchers should always request a lot-specific Certificate of Analysis (CoA) from the supplier

to obtain precise data.

Mechanism of Action and Signhaling Pathway

Ramiprilat exerts its therapeutic effect by inhibiting the angiotensin-converting enzyme (ACE).

ACE is a key component of the renin-angiotensin-aldosterone system (RAAS), which plays a

crucial role in regulating blood pressure and cardiovascular homeostasis. The following

diagram illustrates the RAAS pathway and the mechanism of action of Ramiprilat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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